Cas no 1956331-01-3 (1-(4-Fluorophenyl)-3-oxocyclohexanecarbonitrile)
1956331-01-3 structure
Product Name:1-(4-Fluorophenyl)-3-oxocyclohexanecarbonitrile
CAS No:1956331-01-3
MF:C13H12FNO
MW:217.238886833191
CID:5700285
PubChem ID:118990069
Update Time:2023-10-14
1-(4-Fluorophenyl)-3-oxocyclohexanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1956331-01-3
- 1-(4-Fluorophenyl)-3-oxocyclohexanecarbonitrile
-
- Inchi: 1S/C13H12FNO/c14-11-5-3-10(4-6-11)13(9-15)7-1-2-12(16)8-13/h3-6H,1-2,7-8H2
- InChI Key: VACJKAKEMZPUPM-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1(C#N)CC(CCC1)=O
Computed Properties
- Exact Mass: 217.090292168g/mol
- Monoisotopic Mass: 217.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 40.9Ų
1-(4-Fluorophenyl)-3-oxocyclohexanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12099902-1g |
1-(4-Fluorophenyl)-3-oxocyclohexanecarbonitrile |
1956331-01-3 | 97% | 1g |
$556 | 2024-07-24 |
1-(4-Fluorophenyl)-3-oxocyclohexanecarbonitrile Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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